Cas no 2172121-31-0 (3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol)

• Product Name: 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol
• CAS No: 2172121-31-0
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 6162408
• PubChem ID: 165520388
• Update Time: 2025-07-19

3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol
• 2172121-31-0
• EN300-1283240
• 3-[(4-chloro-3-methylphenyl)methyl]cyclopentan-1-ol

• Inchi： 1S/C13H17ClO/c1-9-6-10(3-5-13(9)14)7-11-2-4-12(15)8-11/h3,5-6,11-12,15H,2,4,7-8H2,1H3
• InChI Key： PVFCLTDHPNJMJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1CCC(C1)O

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol

3-(4-Chloro-3-methylphenyl)methylcyclopentan-1-ol (CAS No. 2172121-31-0): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical intermediates, 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol (CAS No. 2172121-31-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopentanol core substituted with a 4-chloro-3-methylbenzyl group, represents a versatile building block in synthetic chemistry. Its molecular formula, C₁₃H₁₇ClO, and precise stereochemistry make it a subject of interest for researchers exploring chiral synthesis and bioactive molecule design.

The growing demand for high-purity intermediates in drug development has propelled studies on compounds like 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol. Recent trends in green chemistry have also sparked investigations into eco-friendly synthesis routes for such structures, aligning with the pharmaceutical industry's push toward sustainable manufacturing. Analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity, addressing the stringent quality requirements of end-users.

From a commercial perspective, CAS 2172121-31-0 has seen rising procurement inquiries from contract research organizations (CROs) and API manufacturers. This aligns with market data showing increased investment in small molecule therapeutics and targeted drug delivery systems. The compound's lipophilicity profile (calculated LogP ~2.8) makes it particularly relevant for CNS drug candidates, a therapeutic area experiencing rapid growth due to neurological disorder research advancements.

Stability studies indicate that 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol requires storage under inert atmosphere at 2-8°C to maintain optimal purity. These handling protocols mirror best practices for similar oxygen-sensitive compounds, a topic frequently searched by laboratory technicians. The compound's crystalline form has been characterized by X-ray diffraction, providing valuable data for polymorph screening in pharmaceutical development workflows.

Innovative applications continue to emerge for this chemical entity. Recent patent literature reveals its incorporation into pro-drug architectures and enzyme inhibitors, particularly in oncology and metabolic disease research. The chloromethyl aromatic moiety offers strategic handles for further structure-activity relationship (SAR) explorations, making it valuable for medicinal chemistry programs. These developments respond to frequent search queries regarding scaffold diversification strategies in drug discovery.

Quality control protocols for CAS 2172121-31-0 typically specify ≤0.5% impurity levels, with particular attention to regioisomers and oxidation byproducts. Such specifications cater to the pharmaceutical industry's emphasis on ICH guidelines for impurities, a hot topic in regulatory affairs discussions. Analytical method development for this compound often incorporates QbD principles, reflecting current good manufacturing practice (cGMP) requirements.

The synthesis of 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol typically involves Grignard reactions or reductive amination pathways, with recent literature emphasizing asymmetric catalysis approaches to access enantiomerically pure forms. These methodologies align with industry searches for stereoselective synthesis techniques and atom-economical transformations. Process chemists have demonstrated kilogram-scale production using continuous flow chemistry setups, addressing scalability concerns frequently raised in online forums.

Environmental fate studies suggest that proper wastewater treatment measures should accompany industrial-scale production of this compound, particularly for halogenated organic content removal. This responds to growing environmental, social, and governance (ESG) considerations in chemical manufacturing, a trending search topic among sustainability professionals. Life cycle assessment (LCA) approaches are being applied to evaluate greener synthetic routes for such functionalized cyclopentanes.

In conclusion, 3-(4-chloro-3-methylphenyl)methylcyclopentan-1-ol (CAS No. 2172121-31-0) represents a sophisticated chemical tool with expanding utility across multiple research domains. Its evolving applications in drug discovery, combined with ongoing innovations in sustainable synthesis, position this compound as a noteworthy subject in contemporary organic chemistry literature and industrial practice.